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Compound of Interest

2-Chloro-5-
Compound Name:
(trifluoromethyl)mandelic acid

Cat. No.: B13530759

Get Quote

Part 1: Executive Summary & Chemical Identity

2-Chloro-5-(trifluoromethyl)mandelic acid is a specialized fluorinated building block used

primarily in the synthesis of agrochemicals and pharmaceutical intermediates (specifically
kinase inhibitors and resolving agents).[1] It combines the stereochemical utility of the mandelic
acid scaffold with the metabolic stability and lipophilicity of the trifluoromethyl group.

Due to its status as a specialized research intermediate, specific commercial MSDS data is
often aggregated from its precursors. This guide synthesizes data based on Structure-Activity
Relationships (SAR) and verified precursor properties.

Physicochemical Profile
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Property

Specification / Value

Note

Chemical Name

2-Chloro-5-

(trifluoromethyl)mandelic acid

Systematic Name

2-Chloro-5-(trifluoromethyl)-

-hydroxybenzeneacetic acid

Molecular Formula

Molecular Weight

254.59 g/mol

CAS Number

Not widely listed (Research
Grade)

Precursor Aldehyde CAS:
82386-89-8

Physical State

White to off-white crystalline

solid

Hygroscopic tendency

Predicted pKa

26-29

More acidic than Mandelic acid
(pKa 3.[1][2]4) due to electron-
withdrawing CI/CF

groups.

Solubility

Soluble in MeOH, DMSO,
EtOAc; Low in Water

Acidic pH facilitates water
solubility.[1]

Chirality

Exists as (R)- and (S)-

enantiomers

Often used as a racemate or

resolving agent.[1]

Part 2: Hazard Identification (GHS Classification)

Based on the chemical structure and properties of the 2-chloro-5-(trifluoromethyl)benzoic acid

analog.

GHS Label Elements

¢ Signal Word:DANGER

e Hazard Pictograms:
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o (Corrosive)

o (Irritant)

Hazard Statements

e H314: Causes severe skin burns and eye damage (Attributed to low pKa).
o H318: Causes serious eye damage.

o H335: May cause respiratory irritation.

Precautionary Statements

e P260: Do not breathe dust/fume/gas/mist/vapors/spray.
e P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water/shower.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1][3]

Part 3: Safe Handling & Synthesis Protocols
Synthesis Workflow (The Sandmeyer-Cyanohydrin
Route)

The synthesis of this compound typically proceeds from 3-Amino-4-chlorobenzotrifluoride (CAS
121-50-6).[1] The workflow requires strict control of temperature and pH to prevent the
hydrolysis of the trifluoromethyl group (though it is relatively stable on the aromatic ring).

NaNO2, HCI Acid Hydrolysis ) e
3-Amino-4-chlorobenzotrifluoride o05C Diazonium salt p -Chloro-5 H Control TSN 2-Chloro-5-(trifluoromethyl)mandelic acid

(CAS 121-50-6) (Unstable Intermediate) (CAS 82386-89-8) (Target)
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Figure 1: Synthetic pathway from the commercially available aniline precursor to the target
mandelic acid.[1]

Detailed Experimental Protocol: Hydrolysis of the
Mandelonitrile

Context: This step converts the intermediate nitrile to the final acid.[1] It is the most critical step
for safety due to the potential evolution of HCN gas if not acidified correctly.

Preparation: In a fume hood, charge a round-bottom flask with the crude 2-chloro-5-
(trifluoromethyl)mandelonitrile (1.0 eq).

¢ Acid Addition: Slowly add concentrated HCI (12M, 5.0 eq) at 0°C. Caution: Exothermic.
o Reflux: Heat the mixture to reflux (approx. 100°C) for 4—6 hours. Monitor by TLC or HPLC.

o Note on CF3 Stability: The CF3 group on the aromatic ring is generally stable to acidic
hydrolysis, unlike aliphatic CF3 groups.

o Extraction: Cool to room temperature. Dilute with water and extract with Ethyl Acetate (3x).

 Purification: The crude acid can be recrystallized from Toluene/Heptane or purified via acid-
base extraction (Extract into NaHCO3, wash organics, re-acidify aqueous layer to precipitate
product).[1]

Handling & Storage Decision Logic
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Handling 2-CI-5-CF3-Mandelic Acid

Physical State?

VAR

Solid / Powder In Solution (Organic)
Risk: Dust Inhalation Risk: Skin Absorption
(Corrosive to Mucosa) (Enhanced by CF3 lipophilicity)

' '

Control: Double Nitrile Gloves
or Silver Shield

N

Storage: Desiccator
(Hygroscopic)

Control: Fume Hood + N95/P100

Click to download full resolution via product page
Figure 2: Safety decision matrix for physical handling and PPE selection.

Part 4: Emergency Response & Waste Management
Fire Fighting (HF Generation Risk)

Because this molecule contains a trifluoromethyl group (

) and chlorine (

), thermal decomposition is highly hazardous.[1]
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o Decomposition Products: Hydrogen Fluoride (HF), Hydrogen Chloride (HCI), Carbon
Monoxide (CO).[1]

o Action: Firefighters must wear full protective clothing and positive pressure Self-Contained
Breathing Apparatus (SCBA).

o Media: Dry chemical, CO2, or water spray.[1] Do not use a solid water stream (may scatter
the acid).

Spill Cleanup

o Evacuate: Clear the area of non-essential personnel.
e PPE: Wear goggles, lab coat, and double nitrile gloves.
e Neutralization: Cover the spill with Sodium Bicarbonate (

) or a specialized acid spill kit.[1] Wait for bubbling to cease.

» Disposal: Collect the neutralized solid into a hazardous waste container labeled
"Halogenated Organic Solids."

Part 5: Analytical Applications

Researchers utilizing this compound for chiral resolution or drug discovery should note the
following HPLC parameters:

o UV Detection: The aromatic ring allows detection at 254 nm and 220 nm.
e Chiral Separation:
o Column: Polysaccharide-based chiral columns (e.g., Chiralpak AD-H or OD-H).

o Mobile Phase: Hexane/IPA with 0.1% TFA (Trifluoroacetic acid). The TFAis crucial to
suppress ionization of the carboxylic acid, ensuring sharp peak shapes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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